Cas no 459-32-5 (4-Fluorocinnamic acid)

• Product Name: 4-Fluorocinnamic acid
• CAS No: 459-32-5
• MF: C₉H₇FO₂
• MW: 166.149086236954
• MDL: MFCD00004395
• CID: 37553
• PubChem ID: 1530234
• Update Time: 2025-10-28

4-Fluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)acrylic acid
• 4-Fluorocinnamic Acid
• 3-(4-fluorophenyl)-2-Propenoic acid
• 4-fluoride acid
• 4-FUOROCINNAMIC ACID
• para-fluorocinnamic acid
• RARECHEM BK HC T330
• trans-4-fluorocinnamic acid
• Cinnamic acid, p-fluoro-(6CI,7CI,8CI)
• NSC 74070
• p-Fluorocinnamicacid
• 2-Propenoicacid, 3-(4-fluorophenyl)-
• (E)-3-(2-hydroxyphenyl)acrylic acid
• 3-(4-Fluorophenyl)acrylicacid
• (2E)-3-(4-fluorophenyl)prop-2-enoic acid
• p-Fluorocinnamic acid
• (E)-3-(4-Fluorophenyl)acrylic acid
• p-Fluoro cinnamic acid
• 3-(4-fluorophenyl)prop-2-enoic acid
• 2-PROPENOIC ACID, 3-(4-FLUOROPHENYL)-, (2E)-
• 3-(4-fluoro-phenyl)-acrylic acid
• (E)-3-(4-fluorophenyl)prop-2-enoic acid
• ISMMYAZSUSYVQG-ZZXKWVIFSA-N
• (E)-p-Fluorocinnamic
• MFCD00004395
• PS-6566
• NS00043044
• (~{E})-3-(4-fluorophenyl)prop-2-enoic acid
• 4'-Fluoro-4-iodobutyrophenone; 4'-fluorocinnamic acid; 4-iodo-4'-fluorobutyrophenone;
• AKOS000120458
• F3145-1789
• NSC-74070
• (E)-3-(4-Fluoro-phenyl)-acrylic acid
• HMS1396N04
• A885077
• AC7879
• 2-Propenoic acid, 3-(4-fluorophenyl)-
• 4-Fluorocinnamic acid, 99%
• CHEBI:176440
• 4-Fluorocinnamic acid; LC-tDDA; CE10
• (e)-3-(4-fluorophenyl)-2-propenoic acid
• EN300-364714
• NSC74070
• (E)-3-(4-fluorophenyl) acrylic acid
• EINECS 207-288-9
• F0244
• CS-W010812
• E-3-(4-fluorophenyl)propenoic acid
• W-106111
• 14290-86-9
• SCHEMBL81378
• (E)-3-(4-Fluorophenyl)acrylicacid
• EINECS 238-214-3
• E-4-fluorocinnamic acid
• NCGC00338431-01
• 2-(2-Chlorophenyl)-2H-benzo[b][1,4]thiazin-3(4H)-one
• Z2942851074
• AB01314091-03
• 459-32-5
• AC-10329
• BDBM50486890
• AMY3987
• BCP21432
• (E)-3-(4-luorophenyl)prop-2-enoic acid
• EN300-16809
• CHEMBL99526
• DTXSID001309863
• LS-13585
• (E)-p-Fluorocinnamic acid
• 4-Fluorocinnamic Acid,97%
• ALBB-011723
• STK010125
• FF30854
• PAA29086
• para-fluorocinnamate
• DTXCID001739729
• 207-288-9
• 238-214-3
• 4-Fluorocinnamic acid

• MDL： MFCD00004395
• Inchi： 1S/C9H7FO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
• InChI Key： ISMMYAZSUSYVQG-ZZXKWVIFSA-N
• SMILES： FC1C=CC(/C=C/C(=O)O)=CC=1
• BRN： 2613441

Computed Properties

• Exact Mass: 166.04300
• Monoisotopic Mass: 166.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White crystals
• Density: 1.2247 (estimate)
• Melting Point: 207.0 to 211.0 deg-C
• Boiling Point: 281.6 ℃ at 760 mmHg
• Flash Point: 124.1 °C
• PSA: 37.30000
• LogP: 1.92350
• Solubility: Soluble in water

4-Fluorocinnamic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Fluorocinnamic acid

4-Fluorocinnamic Acid (CAS No. 459-32-5): A Comprehensive Overview

4-Fluorocinnamic acid (CAS No. 459-32-5) is a valuable organic compound that has garnered significant attention in both academic and industrial research. This compound, also referred to as fluorinated cinnamic acid, belongs to the class of aromatic carboxylic acids and is characterized by its unique structure, which includes a benzene ring, a vinyl group, and a carboxylic acid moiety. The presence of a fluorine atom at the para position of the benzene ring introduces distinct electronic and steric properties, making it a versatile building block in organic synthesis.

The synthesis of 4-fluorocinnamic acid has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements have focused on catalytic processes and green chemistry approaches, aiming to minimize environmental impact while maximizing yield. For instance, a study published in *Green Chemistry* demonstrated the use of microwave-assisted synthesis to efficiently produce 4-fluorocinnamic acid from its precursor, 4-fluorobenzaldehyde, through a condensation reaction with malonic acid. This method not only enhances reaction efficiency but also reduces energy consumption, aligning with current sustainability goals.

One of the most promising applications of 4-fluorocinnamic acid lies in the field of pharmaceuticals. Its structure makes it an ideal candidate for drug design, particularly in the development of anti-inflammatory and anticancer agents. A 2023 study in *Journal of Medicinal Chemistry* highlighted the compound's potential as a lead molecule for designing inhibitors targeting specific kinases involved in cancer progression. The fluorine atom's electron-withdrawing effect was found to enhance the compound's bioavailability and binding affinity to target proteins, making it a valuable asset in drug discovery pipelines.

In addition to its medicinal applications, 4-fluorocinnamic acid has found utility in materials science. Researchers have explored its use as a precursor for synthesizing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). A recent publication in *Chemistry of Materials* reported the successful incorporation of 4-fluorocinnamic acid into MOFs, resulting in materials with enhanced porosity and catalytic activity. These findings underscore its potential in creating next-generation materials for gas storage and catalysis.

The electronic properties of 4-fluorocinnamic acid also make it an interesting candidate for optoelectronic applications. Studies have shown that the compound exhibits strong fluorescence under UV light due to its conjugated π-system. This property has led to investigations into its use as a fluorescent probe for sensing applications, such as detecting metal ions or monitoring biochemical processes. A 2023 paper in *Analytical Chemistry* demonstrated the development of a fluorometric sensor based on 4-fluorocinnamic acid, which showed high sensitivity and selectivity towards mercury ions—a critical advancement for environmental monitoring.

From an analytical standpoint, 4-fluorocinnamic acid has been employed as a reference compound in mass spectrometry (MS) studies due to its well-defined fragmentation patterns. Its use as an internal standard has improved the accuracy and reproducibility of MS-based analyses across various fields, including metabolomics and environmental analysis.

In conclusion, 4-fluorocinnamic acid (CAS No. 459-32-5) is a multifaceted compound with applications spanning pharmaceuticals, materials science, optoelectronics, and analytical chemistry. Its unique structure and versatile properties continue to drive innovative research, positioning it as a key player in advancing scientific discoveries.